Cas no 7753-75-5 (12α-Acetyloxy-3-oxo-5β-cholan-24-oic acid methyl ester)

• Product Name: 12α-Acetyloxy-3-oxo-5β-cholan-24-oic acid methyl ester
• CAS No: 7753-75-5
• MF: C₂₇H₄₂O₅
• MW: 446.619389057159
• CID: 2669700
• Update Time: 2025-04-21

12α-Acetyloxy-3-oxo-5β-cholan-24-oic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 12α-Acetyloxy-3-oxo-5β-cholan-24-oic acid methyl ester
• methyl (4R)-4-[(5R,8R,9S,10S,12S,13R,14S,17R)-12-acetoxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate

• Inchi： 1S/C27H42O5/c1-16(6-11-25(30)31-5)21-9-10-22-20-8-7-18-14-19(29)12-13-26(18,3)23(20)15-24(27(21,22)4)32-17(2)28/h16,18,20-24H,6-15H2,1-5H3/t16-,18-,20+,21-,22+,23+,24+,26+,27-/m1/s1
• InChI Key： KNHGHMDIHVHLKX-DVZLRXIUSA-N
• SMILES： C(OC)(=O)CC[C@H]([C@@H]1[C@@]2(C)[C@@H](OC(C)=O)C[C@]3([H])[C@@]4(C)CCC(=O)C[C@@]4([H])CC[C@@]3([H])[C@]2([H])CC1)C